Cas no 1806832-44-9 (3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806832-44-9
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4913992
• Update Time: 2025-10-28

3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H5ClF2N2O2/c8-2-1-3(11)5(6(9)10)12-4(2)7(13)14/h1,6H,11H2,(H,13,14)
• InChI Key： IUFSAHPOGBUNDX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(C(F)F)C(=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806832-44-9)

3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1806832-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its amino, chloro, and difluoromethyl substituents, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The significance of 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid lies in its utility as a building block for the development of novel drugs. In recent years, there has been a surge in research focused on identifying and optimizing small-molecule inhibitors that target specific biological pathways implicated in diseases such as cancer, inflammation, and infectious disorders. The pyridine scaffold is particularly prominent in this context, as it can serve as a core structure for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, most notably cancer. The presence of both an amino group and a carboxylic acid moiety in 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid allows for further functionalization, enabling chemists to design molecules that can interact with specific kinase domains. For instance, the chloro substituent can be used to introduce additional reactive sites for cross-coupling reactions, while the difluoromethyl group can enhance metabolic stability and binding affinity.

Recent advancements in computational chemistry have further highlighted the importance of 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid in drug discovery. Molecular modeling studies have demonstrated that modifications to this core structure can lead to compounds with improved pharmacokinetic properties. Specifically, the incorporation of fluorine atoms has been shown to increase lipophilicity and reduce susceptibility to metabolic degradation, making such compounds more suitable for oral administration. These insights have guided the design of next-generation kinase inhibitors that are currently undergoing preclinical evaluation.

The compound's relevance extends beyond oncology; it has also been explored as a component in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or receptors can disrupt their life cycle. Pyridine-based molecules have shown promise in inhibiting viral proteases and polymerases, particularly those associated with RNA viruses such as influenza and HIV. The unique substitution pattern in 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid makes it an attractive candidate for generating derivatives that exhibit potent antiviral activity while minimizing off-target effects.

In addition to its role in drug development, 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid has found applications in agrochemical research. The agrochemical industry continually seeks novel compounds that can protect crops from pests and diseases without harming the environment. Pyridine derivatives are known for their ability to act as insecticides and herbicides due to their interaction with biological targets in pests. The structural versatility of this compound allows for the creation of derivatives with tailored properties, such as improved persistence or reduced toxicity to non-target organisms.

The synthesis of 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid represents another area where innovation is ongoing. Traditional synthetic routes often involve multi-step processes that require hazardous reagents or generate significant waste. However, recent methodologies have focused on greener alternatives that utilize sustainable solvents and catalytic systems. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine ring efficiently while minimizing byproduct formation. These advancements not only improve the environmental footprint of synthesis but also enhance scalability for industrial production.

The future prospects for 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid are bright, driven by ongoing research into new therapeutic applications and synthetic improvements. As our understanding of disease mechanisms evolves, so too will the demand for specialized intermediates like this one. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate laboratory discoveries into viable treatments for patients worldwide. The compound's multifaceted utility ensures its continued relevance in both academic research and industrial applications.